Cas no 1370462-55-7 (1-ethyl-1H-1,2,4-triazole-3-carboxylic acid)

1-Ethyl-1H-1,2,4-triazole-3-carboxylic acid is a heterocyclic compound featuring a triazole core substituted with an ethyl group at the 1-position and a carboxylic acid moiety at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The carboxylic acid group enables further functionalization through amidation, esterification, or metal complexation, while the triazole ring contributes to stability and potential biological activity. Its well-defined reactivity and compatibility with diverse reaction conditions make it a valuable intermediate for researchers developing novel compounds. The product is typically supplied with high purity, ensuring reproducibility in synthetic workflows.
1-ethyl-1H-1,2,4-triazole-3-carboxylic acid structure
1370462-55-7 structure
Product Name:1-ethyl-1H-1,2,4-triazole-3-carboxylic acid
CAS No:1370462-55-7
MF:C5H7N3O2
MW:141.127980470657
CID:4594275
PubChem ID:83815140
Update Time:2025-11-02

1-ethyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-1H-1,2,4-triazole-3-carboxylic acid
    • Inchi: 1S/C5H7N3O2/c1-2-8-3-6-4(7-8)5(9)10/h3H,2H2,1H3,(H,9,10)
    • InChI Key: OFTDEPNAXOCIEU-UHFFFAOYSA-N
    • SMILES: N1(CC)C=NC(C(O)=O)=N1

1-ethyl-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>

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Additional information on 1-ethyl-1H-1,2,4-triazole-3-carboxylic acid

1-Ethyl-1H-1,2,4-Triazole-3-Carboxylic Acid (CAS 1370462-55-7): Properties, Applications, and Market Insights

1-Ethyl-1H-1,2,4-triazole-3-carboxylic acid (CAS 1370462-55-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative combines the unique reactivity of the 1,2,4-triazole ring with the versatility of a carboxylic acid functional group, making it a valuable building block in modern synthetic chemistry.

The molecular structure of 1-ethyl-1H-1,2,4-triazole-3-carboxylic acid features a nitrogen-rich heterocycle with an ethyl substituent at the 1-position and a carboxylic acid group at the 3-position. This arrangement provides multiple sites for chemical modification, enabling its use as a precursor for various bioactive compounds. Recent studies highlight its potential in developing new antimicrobial agents and enzyme inhibitors, particularly in addressing antibiotic resistance—a growing concern in global healthcare.

In pharmaceutical applications, CAS 1370462-55-7 serves as a key intermediate for synthesizing triazole-containing drugs. The 1,2,4-triazole core is known for its metabolic stability and ability to form hydrogen bonds, which enhances drug-target interactions. Researchers are particularly interested in its potential for developing selective kinase inhibitors, a hot topic in cancer therapy research. The compound's carboxylic acid group allows for further derivatization into amides or esters, expanding its utility in drug discovery programs.

The agrochemical industry has shown growing interest in 1-ethyl-1H-1,2,4-triazole-3-carboxylic acid derivatives as potential plant growth regulators and fungicide precursors. With increasing global focus on sustainable agriculture and reduced environmental impact of crop protection agents, this compound's unique properties offer opportunities for developing next-generation green agrochemicals.

From a synthetic chemistry perspective, CAS 1370462-55-7 presents interesting challenges and opportunities. The compound's stability under various reaction conditions makes it suitable for diverse organic transformations, including coupling reactions and heterocycle formation. Recent publications have demonstrated its use in click chemistry applications, particularly in bioconjugation strategies—a trending area in chemical biology and materials science.

The global market for triazole derivatives like 1-ethyl-1H-1,2,4-triazole-3-carboxylic acid is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Market analysts note particular demand from Asia-Pacific regions, where pharmaceutical innovation is rapidly expanding. Current pricing trends reflect the compound's specialized nature, with purity grades above 98% commanding premium positions in the fine chemicals market.

Quality control of CAS 1370462-55-7 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity requirements for research and industrial applications. Storage recommendations generally suggest cool, dry conditions in airtight containers to maintain stability, with particular attention to protecting the carboxylic acid functionality from moisture.

Environmental and safety considerations for 1-ethyl-1H-1,2,4-triazole-3-carboxylic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Disposal should comply with local regulations for organic compounds, with increasing emphasis on green chemistry principles in waste management—a key concern for modern chemical enterprises.

Future research directions for CAS 1370462-55-7 may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and pharmaceutical cocrystals. The compound's ability to coordinate with metal ions through its triazole nitrogen atoms and form hydrogen bonds via its carboxyl group makes it an interesting candidate for materials science applications. These developments align with current scientific trends toward multifunctional materials and targeted drug delivery systems.

For researchers sourcing 1-ethyl-1H-1,2,4-triazole-3-carboxylic acid, verification of CAS 1370462-55-7 authenticity through proper analytical characterization is essential. The compound is available through specialized chemical suppliers, with batch-specific certificates of analysis being crucial for critical applications. Recent advancements in chemical e-commerce platforms have improved accessibility to such specialized building blocks, supporting the growing trend of decentralized research and development.

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